Cas no 649727-16-2 (1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester
• CAS No: 649727-16-2
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 410505
• PubChem ID: 127262544
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(4-isoquinolinyl)-, methyl ester
• methyl 1-isoquinolin-4-ylpyrrole-3-carboxylate
• Isoquinolin-4-ylmethyl 1H-pyrrole-3-carboxylate
• 649727-16-2

• Inchi： 1S/C15H12N2O2/c18-15(12-5-6-16-8-12)19-10-13-9-17-7-11-3-1-2-4-14(11)13/h1-9,16H,10H2
• InChI Key： VPRKKGOJEFYRBG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CNC=1)=O)CC1C=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 44.12